Cas no 1247580-45-5 (4-(4-bromo-2-fluorophenyl)butan-2-ol)

• Product Name: 4-(4-bromo-2-fluorophenyl)butan-2-ol
• CAS No: 1247580-45-5
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 6477450
• PubChem ID: 61749754
• Update Time: 2025-07-19

4-(4-bromo-2-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-fluorophenyl)butan-2-ol
• Benzenepropanol, 4-bromo-2-fluoro-α-methyl-

• Inchi： 1S/C10H12BrFO/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7,13H,2-3H2,1H3
• InChI Key： NHZPQGPSRXOQAY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1F)CC(O)C

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Boiling Point: 303.5±27.0 °C(Predicted)
• pka: 15.03±0.20(Predicted)

Additional information on 4-(4-bromo-2-fluorophenyl)butan-2-ol

Professional Introduction to 4-(4-bromo-2-fluorophenyl)butan-2-ol (CAS No. 1247580-45-5)

4-(4-bromo-2-fluorophenyl)butan-2-ol, with the chemical identifier CAS No. 1247580-45-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromo and fluoro substituents on the aromatic ring, coupled with the secondary alcohol functionality on the butyl chain, makes it a versatile intermediate for constructing more complex molecular architectures.

The synthesis of 4-(4-bromo-2-fluorophenyl)butan-2-ol involves a series of well-established organic reactions, including bromination and fluorination of aromatic precursors, followed by reduction and alkylation steps. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent applications in medicinal chemistry. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

In recent years, 4-(4-bromo-2-fluorophenyl)butan-2-ol has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is found in several pharmacologically active compounds that exhibit diverse biological activities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes and receptors involved in inflammatory pathways, making them attractive candidates for treating chronic diseases such as arthritis and cancer.

One of the most compelling aspects of 4-(4-bromo-2-fluorophenyl)butan-2-ol is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are critical in many biological processes, and modulating them can lead to the development of new drugs with minimal side effects. The bromo and fluoro groups provide excellent handles for further functionalization via transition-metal-catalyzed reactions, allowing chemists to tailor the molecule's properties for specific biological targets.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced metabolic stability and bioavailability. 4-(4-bromo-2-fluorophenyl)butan-2-ol, with its dual fluorine and bromine substituents, exemplifies this trend. Recent studies have demonstrated that incorporating fluorine atoms into drug molecules can significantly improve their pharmacokinetic profiles. This has led to a surge in research focused on developing new methods for introducing fluorine into complex molecular frameworks.

Moreover, the alcohol functionality in 4-(4-bromo-2-fluorophenyl)butan-2-ol offers opportunities for further derivatization through esterification, etherification, or oxidation reactions. These transformations can yield a wide range of derivatives with tailored properties, expanding the compound's utility in drug discovery. For example, esters derived from this compound have been investigated as prodrugs, designed to release active pharmaceutical ingredients in targeted tissues or under specific physiological conditions.

The use of computational chemistry and molecular modeling techniques has further accelerated the development of novel derivatives of 4-(4-bromo-2-fluorophenyl)butan-2-ol. These tools allow researchers to predict the biological activity of different molecular configurations before conducting costly wet-lab experiments. By integrating experimental data with computational predictions, scientists can optimize synthetic routes and identify promising candidates for further investigation.

In conclusion, 4-(4-bromo-2-fluorophenyl)butan-2-ol (CAS No. 1247580-45-5) represents a valuable building block in pharmaceutical chemistry. Its unique structural features and versatility make it an indispensable tool for developing new drugs targeting various diseases. As research in medicinal chemistry continues to evolve, compounds like this are expected to play an increasingly pivotal role in shaping the future of healthcare.